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Introduction

Tripropylene glycol monomethyl ether (TPM), identified by CAS number 25498-49-1, is a
high-boiling, colorless solvent with a mild ether-like odor.[1][2] As a member of the propylene
glycol ether family, TPM is a mixture of isomers.[3][4] Its chemical structure, featuring both
ether and alcohol functionalities, imparts a unique combination of properties, including
excellent solvency for a wide range of polar and non-polar substances, complete water
miscibility, and a slow evaporation rate.[5][6][7] These characteristics have led to its
widespread use in various industrial applications, and its potential as a specialty solvent in
research and pharmaceutical development is an area of growing interest.[8][9] This technical
guide provides a comprehensive overview of the physicochemical properties, toxicological
data, and potential applications of TPM, with a focus on its relevance to the scientific and drug
development communities.

Physicochemical and Toxicological Data

The following tables summarize the key quantitative data for Tripropylene glycol
monomethyl ether, compiled from various technical and safety data sheets.

Table 1: Physical and Chemical Properties
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Property Value Reference(s)
CAS Number 25498-49-1 [31[5]
Molecular Formula C10H2204 [3]
Molecular Weight 206.28 g/mol [4]
Appearance Colorless liquid [1112]
Odor Mild ether-like 2171
Boiling Point 242.4 °C (468.3 °F) at 760 7]
mmHg

Melting Point -78 °C (-108.4 °F) [7]
Flash Point 120 °C (248 °F) (Closed Cup) [7]
Specific Gravity 0.965 at 25 °C/25 °C [5]

Vapor Pressure

<0.01 mmHg at 20 °C

[5]

Solubility in Water

Complete

[5117]

Evaporation Rate

<0.01 (n-Butyl Acetate = 1)

[7]

Table 2: Toxicological Data
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Endpoint Value Species Reference(s)

Acute Oral Toxicity

3200 - 3300 mg/kg Rat [10]
(LD50)

Acute Dermal Toxicity

>15,440 mg/k Rabbit 10
(LDS50) g/kg [10]

o Not considered
Genotoxicity o N/A [10]
genotoxic in vitro

No statistically

Carcinogenicity significant increases Rat and Mouse [10]
in tumors
No frank
Developmental ]
o developmental effects  Various [10]
Toxicity
observed

Applications in Research and Development

While TPM is predominantly used in industrial settings, its properties suggest potential
applications in research and drug development, particularly as a versatile solvent.

Industrial Applications Workflow

TPM's excellent solvency, low volatility, and water miscibility make it a valuable component in a
variety of industrial processes.[6][9] Its role can be visualized as a central hub connecting to
various applications, where its properties are leveraged to achieve specific outcomes.
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Coatings & Inks

Coalescing Agent

Improves film formation

Solvent for Printing Inks

Controls drying time

Cleaning Formulations

Industrial Degreasers

Dissolves oils and grease

Household Cleaners
Low odor and toxicity

Tripropylene Glycol Chemical Synthesis
Monomethyl Ether (TPM) ) .
Synthesis of other chemicals

Chemical Intermediate
Provides reaction medium

Potential for poorly soluble APIs .
poorly Reaction Solvent

Pharmaceuticals (Potential)

Co-solvent for creams/lotions
Drug Solubilization

Topical Formulations
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Workflow for Silver Nanoparticle Synthesis using TPM

1. Preparation

Dissolve PVP in TPM
at room temperature

2. Reaction

Heat PVP-TPM solution
to 120°C with stirring

:

Add AgNO3 solution

y

Maintain at 120°C for 3 hours

-

/

3. Purification

Cool to room temperature

:

Add ethanol to precipitate nanoparticles

:

Centrifuge to separate nanoparticles

:

Re-disperse and wash with ethanol (repeat)

4, Final |Product
Y

Disperse purified nanoparticles
in a suitable solvent

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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